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For Researchers, Scientists, and Drug Development
Professionals
This application note provides detailed protocols for programming the Autonics TZ4M
temperature controller to execute specific temperature profiles. The TZ4M, a dual PID auto-

tuning controller, can be configured for both simple and complex temperature sequences,

making it a versatile tool for various research and development applications where precise

thermal cycling is critical.

This document outlines two primary methods for programming temperature profiles: manual

programming directly on the controller's front panel and automated programming via a

computer using the Autonics DAQMaster software with RS485 communication.

Introduction to Temperature Profiling with the TZ4M
A temperature profile is a predetermined sequence of temperature changes over time. This

typically involves ramping the temperature up or down at a specific rate to a setpoint, holding it

there for a defined period (soaking), and then proceeding to the next temperature step. Such

profiles are essential in a multitude of scientific applications, including:

Drug Stability and Degradation Studies: Simulating various environmental conditions to

assess the shelf-life and degradation pathways of pharmaceutical products.
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Cell Culture and Tissue Engineering: Optimizing growth conditions by cycling through

different temperatures to mimic physiological environments or induce specific cellular

responses.

Materials Science: Investigating the thermal properties of materials, such as phase

transitions and thermal expansion.

Enzyme Kinetics and Protein Stability Assays: Studying the effect of temperature on reaction

rates and protein denaturation.

The TZ4M controller facilitates temperature profiling through its Ramp function. When enabled,

this function allows for a controlled, linear change in temperature from the current value to the

new setpoint over a user-defined time.

Manual Temperature Profile Programming
This protocol describes how to program a multi-step temperature profile by manually adjusting

the setpoint (SV) and utilizing the ramp function. This method is suitable for simpler profiles or

when a dedicated computer connection is not available.

Experimental Protocol: Manual Programming
Objective: To program a three-step temperature profile consisting of a ramp-up, a soak, and a

ramp-down.

Materials:

Autonics TZ4M Temperature Controller

Heating/cooling device connected to the TZ4M's output

Temperature sensor (thermocouple or RTD) connected to the TZ4M's input

Stopwatch or timer

Procedure:

Enter Parameter Group 2:
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Press and hold the MD key for approximately 3 seconds to enter the parameter setting

mode.

Navigate through the parameter groups until you reach Parameter Group 2.

Enable the Ramp Function:

In Parameter Group 2, locate the rAmP parameter.

Set the value of rAmP to ON to enable the ramp function. This will make the rAPU (Ramp

Up Time) and rAPd (Ramp Down Time) parameters accessible in Parameter Group 1.[1]

[2]

Return to Run Mode:

Press and hold the MD key to save the changes and return to the main display (Run

mode).

Set the Ramp-Up and Ramp-Down Rates:

Press the MD key once to enter Parameter Group 1.

Locate the rAPU parameter. This sets the time (in minutes) it will take for the temperature

to ramp up to the setpoint. Set your desired ramp-up time.

Locate the rAPd parameter. This sets the time (in minutes) it will take for the temperature

to ramp down to the setpoint. Set your desired ramp-down time.

Initiate the First Ramp-Up:

In Run mode, press the up or down arrow keys to set the first target temperature (SV1).

The controller will now begin to ramp the temperature from the current value to SV1 at the

rate defined by rAPU.

First Soak Period:
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Once the temperature reaches SV1, start a stopwatch or timer for the desired soak

duration.

The controller will maintain the temperature at SV1.

Initiate the Second Ramp (Up or Down):

At the end of the first soak period, set the second target temperature (SV2).

If SV2 is higher than SV1, the controller will ramp up at the rAPU rate.

If SV2 is lower than SV1, the controller will ramp down at the rAPd rate.

Second Soak Period:

Once the temperature reaches SV2, begin timing the second soak period.

Continue for Additional Steps:

Repeat steps 7 and 8 for all subsequent steps in your temperature profile.

Data Presentation: Manual Programming Parameters
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Parameter Symbol Group Description Range

Ramp Function rAmP 2

Enables or

disables the

ramp function.

OFF, ON

Ramp Up Time rAPU 1

The time for the

temperature to

ramp up to the

setpoint.

1 - 99 minutes

Ramp Down

Time
rAPd 1

The time for the

temperature to

ramp down to the

setpoint.

1 - 99 minutes

Set Value SV Run Mode

The target

temperature

setpoint.

Dependent on

sensor type

Logical Workflow for Manual Programming

Start Enter Parameter Group 2 Set rAmP = ON Enter Parameter Group 1 Set rAPU and rAPd Set SV1 Ramp to SV1 Hold at SV1 (Manual Timing) Set SV2 Ramp to SV2 Hold at SV2 (Manual Timing) End Profile

Click to download full resolution via product page

Manual Programming Workflow

Automated Temperature Profile Programming with
DAQMaster
For more complex or lengthy temperature profiles, and for enhanced reproducibility, the use of

Autonics' DAQMaster software is recommended. This requires a TZ4M model with RS485

communication capability and a connection to a computer. DAQMaster is a comprehensive

device management program that allows for parameter setting, real-time monitoring, and data

logging.[3][4]
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While DAQMaster does not have a dedicated "profile creator," its "Script Support" feature

(available in the Pro version) allows for the creation of custom programs to automate the

sequence of setpoint changes and soak times.[4]

Experimental Protocol: Automated Programming with
DAQMaster
Objective: To create and run an automated multi-step temperature profile using DAQMaster.

Materials:

Autonics TZ4M Temperature Controller with RS485 communication

Computer with DAQMaster software installed

RS485 to USB converter

Appropriate wiring for RS485 communication

Procedure:

Hardware Connection:

Connect the TZ4M's RS485 terminals to the RS485 to USB converter, and plug the

converter into the computer.

Ensure the heating/cooling apparatus and temperature sensor are correctly wired to the

TZ4M.

Establish Communication in DAQMaster:

Launch the DAQMaster software.

Add the TZ4M controller as a new device, configuring the correct communication port,

baud rate, and device address.[4]

Establish a connection with the controller.
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Enable Ramp Function via DAQMaster:

Once connected, you can read all the parameters from the TZ4M.

Navigate to the rAmP parameter in Parameter Group 2 and set it to ON.

Set the desired rAPU and rAPd values in Parameter Group 1.

Develop a Control Script (DAQMaster Pro):

Utilize the "Script Editor" in DAQMaster Pro.

Write a script that sequentially changes the Set Value (SV) parameter at specified time

intervals. The script would essentially automate the manual process described in the

previous section.

The script should include:

Commands to write a new SV to the controller.

Delay or timer functions to implement the soak periods.

A loop structure to execute the desired number of profile steps.

Execute the Temperature Profile:

Run the script from within DAQMaster.

The software will send commands to the TZ4M to automatically execute the temperature

profile.

Monitor and Log Data:

Use DAQMaster's monitoring tools to view the real-time temperature profile.

Configure data logging to save the temperature data to a file for later analysis.[3]
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Data Presentation: Key DAQMaster Communication
Parameters

Parameter Description Typical Values

Communication Port
The COM port assigned to the

RS485 to USB converter.
COM1, COM2, etc.

Baud Rate

The speed of communication.

Must match the controller's

setting.

2400, 4800, 9600, 19200,

38400, 115200 bps

Device Address
The unique address of the

TZ4M on the RS485 network.
1 - 99

Parity Error checking method. None, Even, Odd

Stop Bit
The number of bits to signal

the end of a data packet.
1, 2

Signaling Pathway for Automated Control
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Computer

Communication Interface

Temperature Control System

DAQMaster Software

Control Script (SV, Time)

Executes

RS485 to USB Converter

RS485 Commands

TZ4M Controller

Heating/Cooling Device

Control Output

Temperature Sensor

Thermal Feedback

Process Variable (PV)

Click to download full resolution via product page

Automated Control Signaling

Conclusion
The Autonics TZ4M temperature controller offers flexibility for implementing temperature

profiles in research and development settings. For straightforward, short-duration profiles,

manual programming provides a quick and accessible method. For complex, long-term, or

highly repetitive thermal cycling, leveraging the RS485 communication capabilities with the

DAQMaster software allows for automation, enhanced precision, and comprehensive data
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logging. By selecting the appropriate programming method, researchers can effectively tailor

the TZ4M's functionality to meet the specific demands of their experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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